760-93-0

Methacrylic anhydride

In Stock

• CAS RN:
• 760-93-0

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c1-5(2)7(9)11-8(10)6(3)4/h1,3H2,2,4H3

• InChIKey:
• DCUFMVPCXCSVNP-UHFFFAOYSA-N

• The copolymerization of methacrylic anhydride at 36.6^oC produces its polymer. It can be prepared directly from the corresponding acids through the use of dehydrating agents and indirectly from the reaction of sodium salts of the acids with corresponding acid chlorides.
  Gelatins prepared from methayacrylamide hydrogel have high storage modulus.
  Methacrylic anhydride is a liquid. (EPA, 1998)
  

3-(4-methoxyphenyl)-7-((4-methoxyphenyl)amino)-4H-chromen-4-one

In Stock

• CAS RN:
• 864760-93-0

• Formula:
• C23H19NO4

• InChI:
• InChI=1S/C23H19NO4/c1-26-18-8-3-15(4-9-18)21-14-28-22-13-17(7-12-20(22)23(21)25)24-16-5-10-19(27-2)11-6-16/h3-14,24H,1-2H3

• InChIKey:
• MULZTEHDOXJVOG-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-7-((4-methoxyphenyl)amino)-4H-chromen-4-one is a useful research compound. Its molecular formula is C23H19NO4 and its molecular weight is 373.408. The purity is usually 95%.

Potassium (4-tert-butylcyclohex-1-en-1-yl)trifluoroborate

Usually In Stock

• CAS RN:
• 945760-93-0

• Formula:
• C10H17BF3K

• InChI:
• InChI=1S/C10H17BF3.K/c1-10(2,3)8-4-6-9(7-5-8)11(12,13)14;/h6,8H,4-5,7H2,1-3H3;/q-1;+1

• InChIKey:
• XPNPNFMAVJRPBM-UHFFFAOYSA-N

• Potassium (4-tert-butylcyclohex-1-en-1-yl)trifluoroborate is a useful research compound. Its molecular formula is C10H17BF3K and its molecular weight is 244.15. The purity is usually 95%.

N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide

In Stock

• CAS RN:
• 1797760-93-0

• Formula:
• C17H12F3NO4S3

• InChI:
• InChI=1S/C17H12F3NO4S3/c18-17(19,20)25-12-1-4-14(5-2-12)28(23,24)21-9-13-3-6-15(27-13)16(22)11-7-8-26-10-11/h1-8,10,21H,9H2

• InChIKey:
• FEORZYPQIVQWHK-UHFFFAOYSA-N

• N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C17H12F3NO4S3 and its molecular weight is 447.46. The purity is usually 95%.